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Compound of Interest

Compound Name: Tiagabine hydrochloride hydrate

Cat. No.: B1428589

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical compounds is paramount. This document provides immediate, essential
safety and logistical information for Tiagabine hydrochloride hydrate, including operational
and disposal plans, to foster a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment

Tiagabine hydrochloride hydrate is classified as harmful if swallowed and may cause skin,
eye, and respiratory irritation.[1] It is also very toxic to aquatic life with long-lasting effects.[1]
Due to inconsistencies across different safety data sheets, a cautious approach to personal
protective equipment (PPE) is recommended to ensure maximum protection.

Recommended Personal Protective Equipment (PPE):
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Protection Type Specific Recommendations

Eye/Face Protection Wear chemical safety goggles or a face shield.

) ] Wear a lab coat and appropriate chemical-
Skin Protection ) o
resistant gloves (e.g., nitrile).

Use a NIOSH-approved respirator with a
) ) particulate filter if working with the powder
Respiratory Protection ] ) ] ]
outside of a ventilated enclosure or if dust is

generated.

Wash hands thoroughly with soap and water
after handling.[2][3]

Hand Protection

Operational Plan for Safe Handling

A systematic approach to handling Tiagabine hydrochloride hydrate from receipt to use is
critical for safety and maintaining compound integrity.

1. Receiving and Inspection:
e Upon receipt, visually inspect the container for any damage or leaks.

 Verify that the container is properly labeled with the chemical name, hazard warnings, and

supplier information.
o Ensure the Safety Data Sheet (SDS) is accessible.
2. Storage:
» Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]

¢ For long-term stability and to maintain product quality, refrigeration at -20°C is

recommended.[3]
o Keep away from incompatible materials such as strong oxidizing agents.[4]

3. Preparation for Use (Weighing and Dissolving):
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¢ Handle the solid form in a chemical fume hood or other ventilated enclosure to minimize
inhalation of dust.

o Use appropriate tools (e.g., spatulas) for transferring the powder.
e Avoid the formation of dust during handling.[4]

e When preparing solutions, add the solid to the solvent slowly. Tiagabine hydrochloride
hydrate is soluble in organic solvents like ethanol, DMSO, and dimethyl formamide
(approximately 30 mg/mL), and in water (20.6 mg/mL).[3]

Disposal Plan

Proper disposal is crucial to prevent environmental contamination and ensure regulatory
compliance.

1. Waste Collection:

o Collect all waste materials, including empty containers, contaminated PPE, and unused
product, in designated and clearly labeled hazardous waste containers.

2. Disposal Procedure:

» Dispose of waste in accordance with all applicable local, regional, national, and international
regulations.[2]

» Do not allow the substance to enter sewers or surface and ground water.[1]

o Consult with your institution's environmental health and safety (EHS) department for specific
disposal guidelines.

Quantitative Data Summary

The following table summarizes key quantitative data for Tiagabine hydrochloride hydrate.
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Property Value Source
Melting Point 192 °C / 377.6 °F [4]
Solubility in Ethanol, DMSO,

) ) ~30 mg/mL [3]
Dimethyl Formamide
Solubility in Water 20.6 mg/mL
Solubility in DMSO 41.2 mg/mL
GAT-1 Inhibition (ICso) 49 nM [3]

First Aid Measures

In the event of exposure, follow these first aid procedures and seek medical attention.

feel unwell.[2]

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you

e In Case of Skin Contact: Immediately wash with plenty of soap and water.[2] Remove

contaminated clothing.

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.[2]

« If Inhaled: Move the person into fresh air and keep at rest in a position comfortable for

breathing.[2]

Always show the safety data sheet to the medical personnel in attendance.[5][6]

Experimental Workflow for Safe Handling

The following diagram illustrates the standard workflow for the safe handling of Tiagabine

hydrochloride hydrate in a laboratory setting.
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Safe handling workflow for Tiagabine hydrochloride hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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